Cas no 1784860-54-3 (2-{6-methoxyimidazo1,2-apyridin-3-yl}acetic acid)

• Product Name: 2-{6-methoxyimidazo1,2-apyridin-3-yl}acetic acid
• CAS No: 1784860-54-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD30498127
• CID: 5191664
• PubChem ID: 105458419
• Update Time: 2025-05-26

2-{6-methoxyimidazo1,2-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-acetic acid, 6-methoxy-
• 2-{6-methoxyimidazo1,2-apyridin-3-yl}acetic acid

• MDL： MFCD30498127
• Inchi： 1S/C10H10N2O3/c1-15-8-2-3-9-11-5-7(4-10(13)14)12(9)6-8/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： UXUCNDFHKMRGJC-UHFFFAOYSA-N
• SMILES： C12=NC=C(CC(O)=O)N1C=C(OC)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{6-methoxyimidazo1,2-apyridin-3-yl}acetic acid

Introduction to 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid (CAS No. 1784860-54-3)

2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid, identified by the Chemical Abstracts Service number 1784860-54-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its role in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The molecular structure of 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid consists of an imidazo[1,2-a]pyridine core substituted with a methoxy group at the 6-position and an acetic acid moiety at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and binding characteristics, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in modulating key biological targets. The presence of both imidazole and pyridine rings in 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid allows for multiple interactions with biological macromolecules, which can be exploited to develop compounds with enhanced selectivity and potency. For instance, studies have shown that imidazopyridines can interact with enzymes and receptors involved in inflammation, cancer, and infectious diseases.

One of the most compelling aspects of 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid is its potential as a lead compound for the development of novel therapeutic agents. Researchers have leveraged its structural framework to design derivatives with improved pharmacokinetic profiles and reduced toxicity. The acetic acid side chain, in particular, provides a site for further chemical modification, enabling the synthesis of analogs with tailored biological activities. This flexibility has made 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid a cornerstone in the quest for new pharmacological entities.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as kinases and phosphodiesterases, which are critical players in various disease mechanisms. These insights have guided the design of more potent and selective inhibitors based on the 6-methoxyimidazo[1,2-a]pyridin-3-yl core.

The synthesis of 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxy group at the 6-position and the acetic acid moiety at the 3-position are critical steps that demand careful optimization. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In addition to its pharmaceutical applications, 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid has shown promise in other areas of research. Its ability to chelate metal ions makes it a potential candidate for developing metal-based therapeutics. Furthermore, its structural motifs have inspired the creation of novel materials with applications in catalysis and material science.

The growing body of research on imidazopyridine derivatives, including 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid, underscores their importance as versatile building blocks in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in developing targeted therapies that address unmet medical needs.

Future studies are likely to focus on expanding the chemical space around this scaffold by exploring novel synthetic strategies and functionalization patterns. The integration of machine learning and artificial intelligence into drug discovery pipelines promises to accelerate the identification of promising candidates derived from 2-{6-methoxyimidazo[1,2-a]pyridin-3-yl}acetic acid. By combining experimental data with computational predictions, researchers can more efficiently screen large libraries of derivatives for optimal biological activity.

In conclusion, 1784860-54-3 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing exploration of its derivatives continues to yield valuable insights into disease biology and drug design principles.